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Cat. No.: B268339

Get Quote

The proper disposal of laboratory reagents is a critical component of ensuring a safe and

compliant research environment. While a specific chemical designated "ANO61" has not been

identified in public chemical databases, it is imperative for laboratory personnel to adhere to

established protocols for waste management, particularly when encountering substances that

are not clearly labeled or immediately identifiable. This guide provides essential, step-by-step

procedures for the safe handling and disposal of chemical waste, designed for researchers,

scientists, and drug development professionals.

Immediate Safety and Waste Identification
The first step in any disposal procedure is the correct identification and categorization of the

waste material.[1] Laboratory waste is broadly classified into chemical, biological, radiological,

and general waste.[1] For chemical waste, it is crucial to determine if it is hazardous.[1] A waste

is considered hazardous if it exhibits characteristics of flammability, corrosivity, reactivity, or

toxicity.[1]

In the event that a substance like "ANO61" is not immediately recognizable, it should be

treated as hazardous until proven otherwise. A comprehensive waste management plan should
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be in place to guide laboratory staff through the proper handling, storage, and transport of all

waste streams.[2]

General Chemical Waste Disposal Protocol
Characterization and Segregation: Never begin a process without a plan for the disposal of

all potential waste products.[3] Based on its properties, segregate the chemical waste. For

instance, acids and bases should be stored separately, as should acids and organic wastes

to prevent violent reactions.[4]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical names of the contents.[4] If the exact composition is unknown, it should

be labeled as "Unknown" and efforts should be made to identify it.

Container Management: Use only glass or polyethylene containers for waste, as metals can

corrode.[4] Ensure containers are in good condition and are compatible with the waste they

hold. Keep containers closed except when adding waste.

Storage: Accumulate waste at or near the point of generation in what is known as satellite

accumulation.[3] This ensures the waste is under the control of laboratory personnel.[3] Do

not store flammable waste on a bench or floor.[4]

Disposal Request: Once the waste container is nearly full (about three-quarters), a request

should be made for its collection by a designated waste hauler or the institution's

environmental health and safety (EHS) department.[2][5]

Quantitative Data on Waste Classification
For clarity, the following table summarizes the primary categories of laboratory waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.newpaltz.edu/ehs/env_lab.html
https://www.newpaltz.edu/ehs/env_lab.html
https://www.newpaltz.edu/ehs/env_lab.html
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.newpaltz.edu/ehs/env_lab.html
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3D73OrxTT9VB0&q=EgRnAzy-GOm9jMgGIjDiPk-71EswYRu_eJrhRKogPALS9IRrt3ThanLJloLH-aoaHvVqmbAhDbSU7cb5V3YyAnJSWgFD
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b268339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Category Description Examples

Chemical Waste

Encompasses hazardous

chemicals and reagents used

in laboratory processes.[1]

Solvents, acids, bases, toxic

compounds, and reagents that

are flammable, corrosive,

reactive, or toxic.[1]

Biological Waste

Anything that comes into

contact with biological

materials.[6][7]

Cells, tissues, blood and blood

products, and contaminated

personal protective equipment

(PPE) like gloves and gowns.

[6][7]

Sharps Waste

Medical instruments or

materials that can cut or

puncture personnel.[7]

Needles, syringes, broken

glass, and scalpels.[7]

Radiological Waste
Waste containing radioactive

materials.

Scintillation fluids,

contaminated lab equipment.

General Waste Non-hazardous materials.

Paper towels (not

contaminated with hazardous

chemicals), packaging

materials.

Experimental Protocol: Neutralization of Corrosive
Waste
Neutralization is a common method to reduce the hazardous nature of corrosive waste before

disposal.[2]

Objective: To adjust the pH of an acidic or basic waste stream to a neutral range (typically pH

6-8) before disposal.

Materials:

Acidic or basic waste
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Neutralizing agent (e.g., sodium bicarbonate for acids, dilute hydrochloric acid or citric acid

for bases)

pH paper or a calibrated pH meter

Appropriate PPE (gloves, safety glasses, lab coat)

Stir bar and stir plate

Fume hood

Procedure:

Don appropriate PPE and perform the entire procedure within a certified fume hood.

Place the container of corrosive waste on a stir plate and add a stir bar.

Begin stirring the waste solution gently.

Slowly add the neutralizing agent in small increments. The reaction can be exothermic, so

slow addition is crucial to control the temperature.

After each addition, check the pH of the solution using pH paper or a pH meter.

Continue adding the neutralizing agent until the pH is within the desired neutral range.

Once neutralized, the waste can be disposed of according to institutional and local

regulations for non-hazardous aqueous waste.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemical waste.
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Waste Generated

Is the identity of the chemical known?

Consult Safety Data Sheet (SDS)

Yes

Label as 'Unknown' and contact EHS for guidance

No

Is it Hazardous?

Segregate into appropriate hazardous waste container (e.g., organic, acidic, basic)

Yes

Dispose as non-hazardous waste per institutional guidelines

No

Properly label hazardous waste container

Store in designated satellite accumulation area

Request pickup for disposal when container is 3/4 full

Click to download full resolution via product page

Logical workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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